Cas no 6310-82-3 (3,6-diisocyanato-9h-carbazole)

• Product Name: 3,6-diisocyanato-9h-carbazole
• CAS No: 6310-82-3
• MF: C₁₄H₇N₃O₂
• MW: 249.224282503128
• CID: 1645631
• PubChem ID: 239150
• Update Time: 2025-04-21

3,6-diisocyanato-9h-carbazole Chemical and Physical Properties

Names and Identifiers

• 3,6-diisocyanato-9h-carbazole
• NSC43957
• AC1Q6BLM
• AC1L62JI
• CTK5B7583
• AR-1F0001
• NSC-43957
• AG-J-57880
• NSC43957; AC1Q6BLM; AC1L62JI; CTK5B7583; AR-1F0001; NSC-43957; AG-J-57880;
• 6310-82-3
• SCHEMBL1493067
• DTXSID60286161

• Inchi： 1S/C14H7N3O2/c18-7-15-9-1-3-13-11(5-9)12-6-10(16-8-19)2-4-14(12)17-13/h1-6,17H
• InChI Key： SPLKCSWMRLJIMZ-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC2=C(C=1)C1C=C(C=CC=1N2)N=C=O

Computed Properties

• Exact Mass: 249.05391
• Monoisotopic Mass: 249.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.65
• LogP: 3.25570